Cas no 1053161-17-3 (2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine)

• Product Name: 2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine
• CAS No: 1053161-17-3
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5097348
• PubChem ID: 21043846
• Update Time: 2026-03-02

2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 2,3-dimethyl-N-(1-methylethyl)-
• n-Isopropyl-2,3-dimethylcyclohexan-1-amine
• 2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine

• Inchi： 1S/C11H23N/c1-8(2)12-11-7-5-6-9(3)10(11)4/h8-12H,5-7H2,1-4H3
• InChI Key： DEHOCXVAHNPINL-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)CCCC(C)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine

2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine (CAS No. 1053161-17-3): An Overview

2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine (CAS No. 1053161-17-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, is a derivative of cyclohexanamine with additional methyl and isopropyl substituents. The combination of these functional groups imparts distinct chemical and biological characteristics, making it a subject of interest for various research and development activities.

The molecular structure of 2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine consists of a cyclohexane ring with two methyl groups at the 2 and 3 positions, and an isopropylamine group attached to the 1-position. This arrangement provides the molecule with a high degree of conformational flexibility, which can influence its interactions with biological targets. The presence of the amine group also suggests potential basicity and the ability to form hydrogen bonds, both of which are crucial for its biological activity.

In recent years, 2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine has been studied for its potential therapeutic applications. One notable area of research is its use as a lead compound in the development of new drugs for neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play key roles in mood regulation, cognitive function, and motor control, making 2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine a promising candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

Beyond its potential as a therapeutic agent, 2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine has also been explored for its utility in chemical synthesis. Its versatile structure allows it to serve as a building block for more complex molecules, facilitating the synthesis of compounds with diverse functionalities. For instance, it can be used as an intermediate in the preparation of chiral ligands for asymmetric catalysis or as a precursor for the synthesis of bioactive natural products.

The synthesis of 2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine typically involves multi-step processes that ensure high yields and purity. Common synthetic routes include the alkylation of cyclohexanamine followed by selective substitution reactions to introduce the methyl and isopropyl groups. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of transition metal catalysts and green solvents.

In terms of safety and handling, while 2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The ongoing research into 2,3-dimethyl-N-(propan-2-yl)cyclohexan-1-amine highlights its potential as both a therapeutic agent and a valuable chemical intermediate. As new findings continue to emerge, this compound is likely to play an increasingly important role in various scientific disciplines. Its unique structural features and versatile applications make it an exciting area of study for chemists and pharmacologists alike.